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Compound of Interest

Compound Name: Sodium adipate

Cat. No.: B1210749 Get Quote

Application Notes & Protocols
Topic: Protocol for Preparing a Standard Solution of Sodium Adipate

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sodium adipate, the disodium salt of adipic acid, is utilized in various applications within the

pharmaceutical and biotechnology industries, including as a buffering agent and an excipient in

drug formulations.[1][2] Accurate preparation of standard solutions of sodium adipate is crucial

for consistency and reliability in experimental and quality control procedures. This document

provides a detailed protocol for the preparation of a primary stock solution of sodium adipate
and subsequent working standard solutions.

Physicochemical Properties
Chemical Name: Disodium hexanedioate[3]

CAS Number: 7486-38-6[4]

Molecular Formula: C₆H₈Na₂O₄[4]

Molecular Weight: 190.11 g/mol [4]
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Appearance: White to off-white crystalline powder or granules.[2][5]

Solubility: Highly soluble in water.[6] The solubility is temperature-dependent and tends to

increase with a rise in temperature.[6] The pH of the solution can also affect solubility.[6]

Quantitative Data
Table 1: Solubility of Sodium Adipate

Solvent Temperature (°C) Solubility ( g/100 mL)

Water 20 Approximately 50[3]

Experimental Protocol: Preparation of Standard
Sodium Adipate Solutions
This protocol describes the preparation of a 1000 mg/L primary stock solution of sodium
adipate, followed by the preparation of lower concentration working standards through serial

dilution.

4.1. Materials and Equipment

Materials:

Sodium Adipate (analytical grade, purity ≥98%)

Deionized (DI) or distilled water (Type II or better)

Equipment:

Analytical balance (readability ± 0.0001 g)

Class A volumetric flasks (e.g., 100 mL, 1000 mL)

Class A volumetric pipettes (e.g., 1 mL, 5 mL, 10 mL, 25 mL)

Beakers
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Glass stirring rod

Spatula

Weighing boat or paper

Wash bottle with deionized water

Pipette aid or bulb

4.2. Preparation of 1000 mg/L Primary Stock Solution

Calculation: To prepare 1000 mL of a 1000 mg/L (1 g/L) sodium adipate solution, weigh out

1.000 g of sodium adipate.

Weighing: Accurately weigh approximately 1.000 g of sodium adipate using an analytical

balance and a clean weighing boat. Record the exact mass.

Dissolution: Carefully transfer the weighed sodium adipate into a 1000 mL Class A

volumetric flask. Use a funnel to avoid spillage. Rinse the weighing boat and funnel with

small volumes of deionized water to ensure the complete transfer of the substance into the

flask.

Add approximately 700-800 mL of deionized water to the volumetric flask.

Swirl the flask gently or stir with a clean glass rod until the sodium adipate is completely

dissolved.

Dilution to Volume: Once the solid is fully dissolved, allow the solution to equilibrate to room

temperature. Then, carefully add deionized water to the flask until the bottom of the

meniscus aligns with the calibration mark. Use a dropper or pipette for the final additions to

prevent overshooting the mark.

Homogenization: Stopper the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogeneous.

Labeling: Label the flask clearly with the solution name ("Sodium Adipate Stock Solution"),

concentration (1000 mg/L), preparation date, and the initials of the preparer.
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4.3. Preparation of Working Standard Solutions

Working standard solutions of lower concentrations can be prepared by diluting the 1000 mg/L

stock solution using the formula: C₁V₁ = C₂V₂ Where:

C₁ = Concentration of the stock solution (1000 mg/L)

V₁ = Volume of the stock solution to be transferred

C₂ = Desired concentration of the working solution

V₂ = Final volume of the working solution

Table 2: Preparation of Working Standard Solutions

Desired
Concentration (C₂)

Final Volume (V₂)
Volume of Stock
Solution to
Transfer (V₁)

Volumetric Flask
Size

100 mg/L 100 mL 10 mL 100 mL

50 mg/L 100 mL 5 mL 100 mL

10 mg/L 100 mL 1 mL 100 mL

Example: Preparation of 100 mg/L Working Standard Solution

Using a 10 mL Class A volumetric pipette, transfer 10.00 mL of the 1000 mg/L stock solution

into a 100 mL Class A volumetric flask.

Dilute to the calibration mark with deionized water.

Stopper the flask and invert several times to ensure thorough mixing.

Label the flask appropriately.

4.4. Storage and Stability
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Storage: Store all solutions in tightly sealed, clearly labeled containers. It is recommended to

store solutions in a cool, dry, and ventilated area, protected from light and heat.[1][2]

Stability: Sodium adipate is generally stable under normal conditions.[2][7] However, the

long-term stability of the prepared solutions has not been extensively documented. It is

recommended that users perform their own stability studies to establish an appropriate shelf-

life for their specific application and storage conditions. The pH of the solution is a critical

factor, as acidic conditions may cause precipitation of adipic acid.[6][8]

Workflow Diagram
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Stock Solution Preparation (1000 mg/L)

Working Solution Preparation (e.g., 100 mg/L)
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(1.000 g for 1 L)
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Transfer to 1000 mL
Volumetric Flask
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& Dissolve

Dilute to Volume
with DI Water

Stopper & Homogenize

1000 mg/L Stock Solution

Calculate Dilution
(C1V1 = C2V2)
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Stock Solution
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Volumetric Flask
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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